Cas no 2770486-30-9 (2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5,8-difluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid)

2-{[(9H-Fluoren-9-yl)methoxy]carbonyl}-5,8-difluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid is a fluorinated tetrahydroisoquinoline derivative protected by a fluorenylmethyloxycarbonyl (Fmoc) group. This compound is particularly valuable in peptide synthesis and medicinal chemistry due to its dual functionality: the Fmoc group provides orthogonal protection for amine functionalities, while the carboxylic acid moiety allows for further derivatization. The incorporation of fluorine atoms enhances metabolic stability and modulates electronic properties, making it useful for structure-activity relationship studies. Its rigid tetrahydroisoquinoline scaffold contributes to conformational restraint in peptide design. The compound is typically employed in solid-phase peptide synthesis (SPPS) and as a building block for bioactive molecule development.
2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5,8-difluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid structure
2770486-30-9 structure
Product Name:2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5,8-difluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
CAS No:2770486-30-9
MF:C25H19F2NO4
MW:435.41947388649
CID:6338541
PubChem ID:165993008
Update Time:2025-05-20

2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5,8-difluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2770486-30-9
    • EN300-37398246
    • 2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5,8-difluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
    • Inchi: 1S/C25H19F2NO4/c26-21-9-10-22(27)19-12-28(23(24(29)30)11-18(19)21)25(31)32-13-20-16-7-3-1-5-14(16)15-6-2-4-8-17(15)20/h1-10,20,23H,11-13H2,(H,29,30)
    • InChI Key: TYKMCQMNHBCDFG-UHFFFAOYSA-N
    • SMILES: FC1=CC=C(C2=C1CC(C(=O)O)N(C(=O)OCC1C3C=CC=CC=3C3=CC=CC=C13)C2)F

Computed Properties

  • Exact Mass: 435.12821441g/mol
  • Monoisotopic Mass: 435.12821441g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 4
  • Complexity: 698
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 66.8Ų

2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5,8-difluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-37398246-0.05g
2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5,8-difluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
2770486-30-9
0.05g
$1608.0 2023-07-06
Enamine
EN300-37398246-0.1g
2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5,8-difluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
2770486-30-9
0.1g
$1685.0 2023-07-06
Enamine
EN300-37398246-0.25g
2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5,8-difluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
2770486-30-9
0.25g
$1762.0 2023-07-06
Enamine
EN300-37398246-0.5g
2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5,8-difluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
2770486-30-9
0.5g
$1838.0 2023-07-06
Enamine
EN300-37398246-1.0g
2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5,8-difluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
2770486-30-9
1.0g
$1915.0 2023-07-06
Enamine
EN300-37398246-2.5g
2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5,8-difluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
2770486-30-9
2.5g
$3752.0 2023-07-06
Enamine
EN300-37398246-5.0g
2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5,8-difluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
2770486-30-9
5.0g
$5553.0 2023-07-06
Enamine
EN300-37398246-10.0g
2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5,8-difluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
2770486-30-9
10.0g
$8234.0 2023-07-06

2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5,8-difluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid Related Literature

Additional information on 2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5,8-difluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid

Professional Introduction to Compound with CAS No. 2770486-30-9 and Product Name: 2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5,8-difluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid

Compound with the CAS number 2770486-30-9 and the product name 2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5,8-difluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of tetrahydroisoquinoline derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a fluoren-9-yl methoxy carbonyl group and fluoro-substituted aromatic rings, contribute to its unique chemical properties and biological interactions.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The incorporation of the fluoren-9-yl methoxy carbonyl moiety enhances the molecule's solubility and stability, making it more amenable for further functionalization and biological testing. Additionally, the fluoro-substituents at the 5 and 8 positions play a crucial role in modulating the compound's pharmacokinetic profile, including its metabolic stability and binding affinity to biological targets.

In recent years, tetrahydroisoquinoline derivatives have been extensively studied for their potential in treating various neurological and cardiovascular disorders. The structural framework of these compounds allows for selective interaction with specific enzymes and receptors, which is essential for developing drugs with high efficacy and low toxicity. The presence of fluorine atoms in this particular derivative is particularly noteworthy, as fluorine substitution can significantly influence the compound's pharmacological properties. For instance, fluoro-substituted molecules often exhibit improved bioavailability and prolonged half-life in vivo.

Current research in the field of medicinal chemistry has demonstrated that modifications in the structure of tetrahydroisoquinoline derivatives can lead to novel compounds with enhanced therapeutic potential. The compound with CAS no. 2770486-30-9, featuring the fluoren-9-yl methoxy carbonyl group and fluoro-substituted aromatic rings, is being explored as a lead candidate for further development. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in neurodegenerative diseases. The mechanism of action likely involves interference with key signaling pathways that are dysregulated in these conditions.

The synthetic approach to obtaining this compound involves advanced organic transformations, including protection-deprotection strategies and regioselective functionalization. The use of fluoren-9-yl methoxy carbonyl as a protecting group ensures that the reactive amine functionality at the 3-position of the tetrahydroisoquinoline core remains intact during subsequent synthetic steps. This strategy is crucial for maintaining the integrity of the molecule's pharmacophore.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of novel compounds with greater accuracy before conducting expensive wet-lab experiments. Molecular modeling studies on 2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5,8-difluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid have revealed potential binding interactions with various protein targets. These predictions provide valuable insights into the compound's mechanism of action and guide further optimization efforts.

The pharmacokinetic properties of this compound are also under investigation. Fluoro-substituted molecules are known to exhibit favorable pharmacokinetic profiles due to their enhanced lipophilicity and metabolic stability. Preliminary in vitro studies have shown that this derivative demonstrates good solubility in both aqueous and lipid environments, suggesting its potential for oral administration. Additionally, preliminary toxicity assays indicate that the compound is well-tolerated at tested doses, making it a promising candidate for further clinical development.

In conclusion, compound with CAS no. 2770486-30-9 represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features, including the fluoren-9-yl methoxy carbonyl group and fluoro-substituted aromatic rings, make it a versatile scaffold for developing novel therapeutic agents. Ongoing research aims to elucidate its full pharmacological profile and explore its potential in treating various human diseases. The advancements in synthetic methodologies and computational modeling are expected to accelerate the development process for this promising derivative.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD